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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the long-term preclinical
evaluation of PQR626, a potent, selective, and brain-penetrant mTORC1/2 inhibitor. The data
and protocols are compiled from published research to guide the design and execution of
similar in vivo studies.

Introduction

PQR626 is an ATP-competitive mTOR kinase inhibitor designed to target both mTORC1 and
MTORC2 complexes. Its excellent brain permeability makes it a promising candidate for
neurological disorders characterized by hyperactive mTOR signaling, such as Tuberous
Sclerosis Complex (TSC).[1][2] Long-term studies in relevant animal models are crucial to
establishing its efficacy and safety profile.

Efficacy of Long-Term PQR626 Treatment
Survival Studies in a Tuberous Sclerosis Complex (TSC)
Mouse Model
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Long-term treatment with PQR626 has been shown to significantly improve survival in a
genetically engineered mouse model of TSC, the Tsc1GFAPCKO mouse.[1][3] These mice
have a conditional inactivation of the Tscl1 gene primarily in glial cells, leading to
hyperactivation of mTOR signaling and a severe neurological phenotype with reduced lifespan.

[3]

Table 1: Survival Outcome in Tsc1GFAPCKO Mice Treated with PQR626

Treatment Route of Treatment
Dose o ) . Outcome

Group Administration Duration
Significantly
prevented/decre

PQR626 50 mg/kg, BID Oral (p.o.) 90 days ased mortality
compared to
vehicle

Vehicle - Oral (p.o.) 90 days -

In Vivo Target Engagement: mTOR Pathway Inhibition in
the Brain

PQR626 effectively crosses the blood-brain barrier and inhibits mTOR signaling in the brain.
This was demonstrated by measuring the phosphorylation levels of key downstream effectors
of mMTORCL1 (S6 ribosomal protein) and mTORC2 (PKB/Akt).

Table 2: In Vivo mTOR Pathway Inhibition in the Brain Cortex of C57BL/6J Mice

% Inhibition of % Inhibiti f
6 Inhibition o

Treatment ) . pS6
Dose Time Point pPPKB (S473)
Group (S235/S236)
vs. Control
vs. Control
PQR626 25 mg/kg, p.o. 30 min ~50% ~60%

Pharmacokinetics and Safety
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PQR626 exhibits a favorable pharmacokinetic profile, including excellent oral bioavailability and
brain penetration, surpassing other mTOR inhibitors in preclinical studies.

Table 3: Comparative Pharmacokinetics of mTOR Inhibitors in Mice

Compound Brain/Plasma Ratio
PQR626 ~1.8:1
Everolimus ~1:61
AZD2014 ~1:25

Safety: PQR626 has shown good tolerability in mice, with a maximum tolerated dose (MTD) of
100-150 mg/kg.

Experimental Protocols
Long-Term Efficacy Study in Tsc1GFAPCKO Mice

This protocol describes a long-term survival study to evaluate the efficacy of PQR626 in a
mouse model of TSC.

Materials:

Tsc1GFAPCKO mice

PQR626

Vehicle solution (e.g., 0.5% methylcellulose)

Oral gavage needles

Animal balance

Procedure:

¢ Animal Model: Utilize Tsc1GFAPCKO mice, which have a conditional knockout of the Tscl
gene in glial cells.
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e Group Allocation: Randomly assign mice to either the vehicle control group or the PQR626
treatment group.

» Dosing Preparation: Prepare a suspension of PQR626 in the vehicle solution at the desired
concentration for a 50 mg/kg dose.

e Administration: Administer PQR626 (50 mg/kg) or vehicle orally (p.o.) twice a day (BID).

e Monitoring: Monitor the animals daily for clinical signs of morbidity and mortality. Record
body weight regularly.

e Endpoint: The primary endpoint is survival. The study can be continued for a predefined
period (e.g., 90 days), and survival curves are generated and analyzed.

In Vivo Pharmacodynamic (Target Engagement) Study

This protocol details the procedure to assess the inhibition of the mTOR pathway in the brain
following PQR626 administration.

Materials:

C57BL/6J mice

« PQR626

» Vehicle solution

e Oral gavage needles
» Dissection tools

e Liquid nitrogen

e Lysis buffer

o Reagents and equipment for Western blotting (SDS-PAGE, antibodies against pS6, pPKB,
total S6, total PKB, and a loading control like a-tubulin)

Procedure:
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e Animal Treatment: Administer a single oral dose of PQR626 (e.g., 25 mg/kg) or vehicle to
C57BL/6J mice.

» Tissue Collection: At a specified time point post-dosing (e.g., 30 minutes), euthanize the
mice and rapidly dissect the brain cortex.

o Sample Preparation: Immediately snap-freeze the brain tissue in liquid nitrogen.
» Protein Extraction: Homogenize the frozen tissue in lysis buffer to extract total protein.
o Western Blotting:

o Determine protein concentration using a standard assay.

o Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

o Probe the membrane with primary antibodies specific for pS6 (Ser235/236), pPKB
(Ser473), and their total protein counterparts, as well as a loading control.

o Incubate with appropriate secondary antibodies and visualize the protein bands.

o Quantification: Quantify the band intensities and normalize the phosphorylated protein levels
to the total protein and/or loading control to determine the extent of target inhibition.

Visualizations
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Caption: PQR626 inhibits both mTORC1 and mTORC2 complexes in the PI3K/Akt/mTOR
signaling pathway.
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Caption: Workflow for preclinical evaluation of PQR626 in animal models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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